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Compound of Interest

Compound Name: 4-Bromophenyl chloroacetate

CAS No.: 36559-93-0

Cat. No.: B1267333

Get Quote

An In-depth Technical Guide to the Molecular Structure of 4-Bromophenyl chloroacetate

This guide provides a comprehensive analysis of 4-Bromophenyl chloroacetate (CAS No:

36559-93-0), a bifunctional chemical intermediate of significant interest to researchers in

organic synthesis and drug development. We will dissect its molecular architecture, explore its

spectroscopic signature, detail a robust synthesis protocol with mechanistic insights, and

discuss its practical applications and handling considerations.

Introduction to 4-Bromophenyl chloroacetate
4-Bromophenyl chloroacetate is an aromatic ester that serves as a valuable building block in

synthetic chemistry. Its structure incorporates three key features: a para-substituted

bromophenyl ring, a reactive chloroacetyl group, and a central ester linkage. This unique

combination allows for a diverse range of chemical transformations. The bromine atom

provides a site for metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck), while the

chloroacetyl moiety acts as a potent electrophile for alkylating various nucleophiles.[1][2] This

dual reactivity makes it a versatile precursor for constructing complex molecular frameworks,

particularly in the synthesis of novel pharmaceutical agents and functional materials.[2]
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Molecular Structure and Physicochemical
Properties
The fundamental characteristics of 4-Bromophenyl chloroacetate are dictated by its

constituent atoms and their arrangement. The molecule's formal name is (4-bromophenyl) 2-

chloroacetate, and its properties are summarized below.[3]

Property Value Source

CAS Number 36559-93-0 [3][4]

Molecular Formula C₈H₆BrClO₂ [3]

Molecular Weight 249.49 g/mol [3]

Synonyms

4-bromophenyl chloroacetate;

Chloroacetic acid, 4-

bromophenyl ester

[3]

Topological Polar Surface Area 26.3 Å² [3]

Complexity 155 [3]

Rotatable Bond Count 3 [3]

The molecule's structure is achiral and possesses no stereocenters.[4] Its calculated

lipophilicity (XLogP3: 3) suggests moderate solubility in nonpolar organic solvents.[3]

Caption: Key functional groups in 4-Bromophenyl chloroacetate.

Spectroscopic Signature Analysis
The definitive identification and structural elucidation of 4-Bromophenyl chloroacetate rely on

a combination of spectroscopic techniques. While a complete, published spectrum is not readily

available, a robust and accurate prediction can be made based on established principles and

data from structurally similar compounds.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR: The proton NMR spectrum is expected to be highly characteristic. The para-

substituted aromatic ring will produce a distinct AA'BB' system, appearing as two doublets.

Based on the spectrum of 4-bromophenyl acetate, the protons ortho to the ester group (Hₐ)

would appear upfield of the protons ortho to the bromine atom (Hₑ) due to the differing

electronic effects.[6] The methylene protons (Hₒ) of the chloroacetyl group will appear as a

sharp singlet, shifted downfield due to the influence of both the adjacent carbonyl and the

chlorine atom.

¹³C NMR: The carbon spectrum will show six distinct signals. The carbonyl carbon (C=O) will

be significantly downfield. Four signals will appear in the aromatic region, and one signal for

the methylene carbon (-CH₂Cl) will be observed in the aliphatic region.

Table 2: Predicted NMR Spectroscopic Data (in CDCl₃)

Group
¹H Chemical
Shift (δ, ppm)

¹³C Chemical
Shift (δ, ppm)

Multiplicity Integration

Aromatic
(ortho to -O)

~7.1 ~123 Doublet 2H

Aromatic (ortho

to -Br)
~7.6 ~133 Doublet 2H

Methylene (-

CH₂Cl)
~4.3 ~41 Singlet 2H

Carbonyl (C=O) - ~165 - -

Aromatic (C-O) - ~149 - -

| Aromatic (C-Br) | - | ~120 | - | - |

Infrared (IR) Spectroscopy
As an aromatic ester, 4-Bromophenyl chloroacetate is expected to follow the "Rule of Three,"

exhibiting three strong, characteristic peaks.[7][8]

C=O Stretch: A very intense absorption between 1715-1730 cm⁻¹. Conjugation with the

aromatic ring lowers this frequency compared to saturated esters.[7]
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C-C-O Asymmetric Stretch: A strong band in the 1250-1310 cm⁻¹ region.

O-C-C Symmetric Stretch: A strong band in the 1100-1130 cm⁻¹ region.[7]

Other notable peaks would include C-H stretches from the aromatic ring (~3000-3100 cm⁻¹)

and the C-Cl stretch (~600-800 cm⁻¹).

Mass Spectrometry (MS)
Electron Impact Mass Spectrometry (EI-MS) would reveal the molecular weight and key

fragmentation patterns.[9]

Molecular Ion (M⁺): A prominent molecular ion peak will be observed at m/z 248 and 250 in

an approximate 1:1 ratio, which is the characteristic isotopic signature of a molecule

containing one bromine atom. The presence of chlorine would add M+2 and M+4 peaks of

lower intensity.

Key Fragments: The primary fragmentation pathway would be alpha-cleavage of the ester,

leading to the loss of the chloroacetyl radical (•CH₂Cl) or ketene (CH₂=C=O), and the

formation of the stable 4-bromophenoxy cation or related fragments.

Synthesis Protocol and Mechanistic Insight
The most direct and efficient synthesis of 4-Bromophenyl chloroacetate is via the O-acylation

(esterification) of 4-bromophenol with chloroacetyl chloride.[10][11] The reaction proceeds via a

nucleophilic acyl substitution mechanism.

Nucleophilic Acyl Substitution Mechanism

4-Bromophenol + Chloroacetyl Chloride Tetrahedral Intermediate
Nucleophilic Attack

Pyridine (Base) 4-Bromophenyl chloroacetate
Collapse & Elimination of Cl⁻

Pyridinium Hydrochloride

Click to download full resolution via product page

Caption: Simplified mechanism for the synthesis of 4-Bromophenyl chloroacetate.
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Experimental Protocol
Objective: To synthesize 4-Bromophenyl chloroacetate from 4-bromophenol.

Materials:

4-Bromophenol

Chloroacetyl chloride

Pyridine (anhydrous) or Triethylamine

Dichloromethane (DCM, anhydrous)

1M Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (Saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

Reaction Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic

stirrer, nitrogen inlet, and dropping funnel, dissolve 4-bromophenol (1.0 eq) in anhydrous

DCM.

Base Addition: Add anhydrous pyridine (1.1 eq) to the solution. Cool the flask to 0°C in an

ice-water bath.

Causality: The base is essential to neutralize the hydrochloric acid byproduct generated

during the reaction, driving the equilibrium towards the product.[12] Cooling is necessary

to control the highly exothermic nature of the acylation reaction.[12]

Acyl Chloride Addition: Add chloroacetyl chloride (1.05 eq), dissolved in a small amount of

anhydrous DCM, dropwise to the stirred solution over 30 minutes, maintaining the

temperature at 0°C.
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Causality: Dropwise addition prevents a sudden temperature spike and potential side

reactions. Anhydrous conditions are critical as acyl chlorides readily hydrolyze with water.

Reaction Progression: After the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 16 hours, monitoring by TLC.[12]

Workup & Extraction:

Dilute the reaction mixture with additional DCM.

Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove

excess pyridine), saturated NaHCO₃ solution (to remove any remaining acid), and brine.

Causality: Each washing step removes specific impurities. The acid wash protonates the

pyridine base, making it water-soluble. The bicarbonate wash neutralizes any unreacted

chloroacetyl chloride or acidic species. The brine wash helps to break emulsions and

remove bulk water.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product can be purified by silica gel column chromatography or

recrystallization to yield the pure 4-Bromophenyl chloroacetate.
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1. Dissolve 4-Bromophenol
& Pyridine in DCM

2. Cool to 0°C

3. Add Chloroacetyl Chloride
(dropwise)

4. Stir at RT for 16h

5. Quench & Wash
(HCl, NaHCO₃, Brine)

6. Dry Organic Layer
(MgSO₄)

7. Concentrate in vacuo

8. Purify
(Chromatography/Recrystallization)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 4-Bromophenyl chloroacetate.

Applications in Drug Development
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The utility of 4-Bromophenyl chloroacetate in medicinal chemistry stems from its bifunctional

nature.

Alkylation Agent: The chloroacetyl group is an effective electrophile for S-alkylation, N-

alkylation, and O-alkylation. It can be used to attach the (4-bromophenoxy)acetyl linker to

thiols, amines, and alcohols present in more complex molecules, a common strategy in

creating prodrugs or modifying lead compounds.[13]

Cross-Coupling Precursor: The aryl bromide is a classic handle for Suzuki, Stille,

Sonogashira, and Buchwald-Hartwig cross-coupling reactions. This allows for the formation

of new carbon-carbon or carbon-heteroatom bonds at the para position, enabling the

synthesis of diverse compound libraries for high-throughput screening.[14]

Safety and Handling
As an acylating agent and alkylating agent, 4-Bromophenyl chloroacetate should be handled

with care in a well-ventilated chemical fume hood.[15]

Table 3: GHS Hazard Information (Inferred from similar compounds)

Pictogram Code Hazard Statement Source

GHS07 H315
Causes skin
irritation.

[16]

GHS07 H319
Causes serious eye

irritation.
[16]

| GHS07 | H335 | May cause respiratory irritation. |[17] |

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat,

and chemical-resistant gloves.[18]

Avoid breathing dust, fumes, or vapors.[16]

Wash hands thoroughly after handling.[16]
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Store in a tightly closed container in a cool, dry, and well-ventilated place.[15]

Conclusion
4-Bromophenyl chloroacetate is a structurally well-defined and synthetically valuable

molecule. Its architecture is confirmed through a predictable and distinct spectroscopic

signature across NMR, IR, and MS analyses. The straightforward synthesis via O-acylation of

4-bromophenol makes it readily accessible. For researchers and drug development

professionals, its true value lies in its dual reactivity, offering a reliable platform for both

nucleophilic substitution and cross-coupling reactions, thereby facilitating the exploration of

novel chemical space.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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